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Compound of Interest

Compound Name: Zingerone

Cat. No.: B1684294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of zingerone, a key

bioactive compound found in ginger, in two common laboratory solvents: ethanol and dimethyl

sulfoxide (DMSO). This document consolidates quantitative solubility data, outlines relevant

experimental methodologies, and visualizes key signaling pathways influenced by zingerone.

Core Data: Zingerone Solubility
The solubility of zingerone in ethanol and DMSO has been reported across various sources,

indicating its amenability to dissolution in these organic solvents. The following tables

summarize the available quantitative and qualitative solubility data.

Quantitative Solubility Data
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Solvent Reported Solubility Source Citation

Ethanol Moderately soluble [1]

≥48.5 mg/mL [2]

Approximately 30 mg/mL [3]

36 mg/mL (Sonication is

recommended)
[4]

Soluble at 1:1 in 50% ethanol [5][6]

DMSO ≥9.3 mg/mL [2][7]

Approximately 20 mg/mL [3]

100 mg/mL (Ultrasonic

assistance needed)
[8]

50 mg/mL (Sonication is

recommended)
[4]

Completely dissolved at 0.03

M
[9]

Physical and Chemical Properties
Property Value Source Citation

Molecular Formula C₁₁H₁₄O₃ [3][7][8]

Molecular Weight 194.23 g/mol [3][7][8]

Melting Point 40-41 °C [6][10]

Boiling Point 187-188 °C at 14 mmHg [10]

Appearance Crystalline solid [3][10]

Experimental Protocols
Detailed experimental protocols for determining zingerone solubility are not extensively

described in the reviewed literature. However, several sources provide key insights into the
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practical aspects of its dissolution.

General Recommendations for Dissolution
Sonication: The use of an ultrasonic bath is frequently recommended to facilitate the

dissolution of zingerone in both ethanol and DMSO, particularly at higher concentrations.[4]

[8]

Heating: Gentle heating can also be employed to increase the solubility of zingerone in

aqueous solutions, and this principle may be cautiously applied to organic solvents.[4]

Inert Gas: To prevent potential degradation of the compound, purging the solvent with an

inert gas before preparing a stock solution is a suggested practice.[3]

Example Protocol: Preparation of a 0.03 M Zingerone
Solution in DMSO
For experimental applications such as hydrodynamic voltammetry, a 0.03 M stock solution of

zingerone in anhydrous DMSO (99.9% purity) has been utilized. The protocol involves the

complete dissolution of the calculated mass of zingerone in the appropriate volume of DMSO.

[9]

Zingerone-Modulated Signaling Pathways
Zingerone has been shown to interact with and modulate several key cellular signaling

pathways, contributing to its diverse pharmacological effects, including anti-inflammatory,

antioxidant, and anti-cancer activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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